3-[(4-chlorobenzyl)thio]-5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazole
Overview
Description
3-[(4-chlorobenzyl)thio]-5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C16H12Cl3N3S and its molecular weight is 384.7 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 382.981752 g/mol and the complexity rating of the compound is 382. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antimicrobial Applications
Triazoles, including derivatives of the specified compound, have been synthesized and assessed for their antimicrobial activities. For instance, Prasad et al. (2009) explored the synthesis and antimicrobial activities of some new triazolothiadiazoles bearing a 4-methylthiobenzyl moiety, demonstrating promising antimicrobial activities for some compounds (Prasad et al., 2009). Similarly, Bektaş et al. (2010) reported on the synthesis and antimicrobial activities of some new 1,2,4-triazole derivatives, highlighting the potential of these compounds in combating microbial infections (Bektaş et al., 2010).
Corrosion Inhibition
The specified chemical and its derivatives have also been evaluated for their corrosion inhibition properties. Lagrenée et al. (2002) and Bentiss et al. (2007) studied the efficiency of triazole derivatives, including 3,5-bis(4-methylthiophenyl)-4H-1,2,4-triazole, as corrosion inhibitors for mild steel in acidic media. These studies found high inhibition efficiencies, suggesting the compounds' utility in protecting industrial materials against corrosion (Lagrenée et al., 2002); (Bentiss et al., 2007).
Antifungal and Anticonvulsant Activities
Further research into triazole derivatives has revealed their potential in antifungal and anticonvulsant applications. For example, Min et al. (2015) conducted a study on novel thioether derivatives containing the 1,2,4-triazole moiety, showing moderate antifungal activity (Min et al., 2015). Additionally, Plech et al. (2014) investigated the anticonvulsant activity of 4-alkyl-1,2,4-triazole-3-thiones, identifying compounds with significant protective effects against seizures (Plech et al., 2014).
Properties
IUPAC Name |
3-[(4-chlorophenyl)methylsulfanyl]-5-(3,4-dichlorophenyl)-4-methyl-1,2,4-triazole | |
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InChI |
InChI=1S/C16H12Cl3N3S/c1-22-15(11-4-7-13(18)14(19)8-11)20-21-16(22)23-9-10-2-5-12(17)6-3-10/h2-8H,9H2,1H3 | |
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InChI Key |
TUMLJHLIRZUFOS-UHFFFAOYSA-N | |
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Canonical SMILES |
CN1C(=NN=C1SCC2=CC=C(C=C2)Cl)C3=CC(=C(C=C3)Cl)Cl | |
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Molecular Formula |
C16H12Cl3N3S | |
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Molecular Weight |
384.7 g/mol | |
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